Cas no 2293985-60-9 (benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2293985-60-9
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6577546
• PubChem ID: 165915074
• Update Time: 2025-08-03

benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2293985-60-9
• benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate
• EN300-3803954

• Inchi： 1S/C15H17NO2/c1-2-11-16(14-9-6-10-14)15(17)18-12-13-7-4-3-5-8-13/h1,3-5,7-8,14H,6,9-12H2
• InChI Key： IAZHTKWOQIDIPA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC#C)C1CCC1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate

Benzyl N-Cyclobutyl-N-(Prop-2-Yn-1-Yl)Carbamate: A Comprehensive Overview

Benzyl N-Cyclobutyl-N-(Prop-2-Yn-1-Yl)Carbamate, identified by the CAS number 2293985-60-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a cyclobutyl moiety and a propargyl group, creating a versatile platform for various applications. Recent studies have highlighted its potential in drug delivery systems, polymer synthesis, and catalytic reactions, making it a focal point for researchers worldwide.

The structure of benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate is notable for its combination of aromatic and aliphatic components. The benzyl group provides aromatic stability, while the cyclobutane ring introduces strain that can be harnessed for specific chemical reactivity. The propargyl group adds reactivity due to the sp-hybridized carbon-carbon triple bond, which is highly susceptible to nucleophilic and electrophilic attacks. This combination makes the compound highly versatile in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate. Researchers have employed various methodologies, including nucleophilic substitution, coupling reactions, and catalytic processes, to achieve high yields and purity. These methods have been optimized to minimize environmental impact and maximize scalability, making the compound more accessible for industrial applications.

In terms of applications, benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate has shown promise in drug delivery systems. Its ability to form stable complexes with drugs and its biocompatibility make it an ideal candidate for targeted drug delivery. Additionally, its reactivity with biological molecules has been explored in recent studies, paving the way for innovative therapeutic strategies.

The compound's role in polymer science is another area of active research. Its ability to undergo polymerization under specific conditions has led to the development of novel polymers with unique mechanical and thermal properties. These polymers have potential applications in advanced materials, such as high-performance composites and biodegradable plastics.

Catalytic applications of benzyl N-cyclobutyl-N-(prop-2-yn-1-yl)carbamate are also gaining traction. Its ability to act as a catalyst in various organic reactions has been demonstrated in recent studies. This capability is attributed to its ability to stabilize transition states and facilitate bond formation, making it a valuable tool in green chemistry.

In conclusion, benzyl N-cyclobutyl-N-(prop-2-Yn-1-Yl)Carbamate, with its unique structure and versatile properties, continues to be a subject of intense research. Its potential applications span across multiple disciplines, from drug delivery to polymer science and catalysis. As researchers uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry.